molecular formula C9H11N5OS2 B2813500 N-(cyanomethyl)-2-{[5-(cyclopropylamino)-1,3,4-thiadiazol-2-yl]sulfanyl}acetamide CAS No. 1281063-47-5

N-(cyanomethyl)-2-{[5-(cyclopropylamino)-1,3,4-thiadiazol-2-yl]sulfanyl}acetamide

Cat. No. B2813500
CAS RN: 1281063-47-5
M. Wt: 269.34
InChI Key: HXFMFDSQUZAEOI-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Chemical Reactions Analysis

The reactivity of this compound would likely be influenced by the presence of the various functional groups. For example, the cyanomethyl group could potentially undergo reactions with nucleophiles .

Scientific Research Applications

Atroposelective Synthesis of N–N Axially Chiral Compounds

The asymmetric synthesis of N–N axially chiral compounds has been challenging, but recent advancements have shed light on this area. Researchers have reported the first atroposelective N-acylation reaction of quinazolinone-type benzamides with cinnamic anhydrides. This direct catalytic synthesis yields optically active atropisomeric quinazolinone derivatives. The reaction conditions are mild, and the substrate scope is broad, resulting in high yields and excellent enantioselectivities. Additionally, large-scale reactions and transformations of the product have been successfully demonstrated .

Cascade Cyanomethylation for Oxindole Derivatives

The cyanomethyl radical, generated from acetonitrile using DTBP, has been employed in a cascade alkene addition and cyclization reaction. This protocol constructs valuable oxindole derivatives. The method is characterized by its simplicity, use of inexpensive reagents, and applicability to a wide range of substrates .

Domino Reaction with o-Hydroxybenzaldehydes

N-(cyanomethyl)-1,3-azolium quaternary salts participate in a domino reaction with o-hydroxybenzaldehydes. The scope and limitations of this process have been explored, providing insights into the synthesis of diverse compounds. RSC Advances has published details on this intriguing reaction .

properties

IUPAC Name

N-(cyanomethyl)-2-[[5-(cyclopropylamino)-1,3,4-thiadiazol-2-yl]sulfanyl]acetamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C9H11N5OS2/c10-3-4-11-7(15)5-16-9-14-13-8(17-9)12-6-1-2-6/h6H,1-2,4-5H2,(H,11,15)(H,12,13)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

HXFMFDSQUZAEOI-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1CC1NC2=NN=C(S2)SCC(=O)NCC#N
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C9H11N5OS2
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

269.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

N-(cyanomethyl)-2-{[5-(cyclopropylamino)-1,3,4-thiadiazol-2-yl]sulfanyl}acetamide

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.